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Compound of Interest

Compound Name: Oxypeucedanin Hydrate

CAS No.: 24724-52-5

Cat. No.: B3422194

Get Quote

Core Technical Overview
Oxypeucedanin hydrate (OPH) (CAS: 2643-85-8) is a linear furanocoumarin found in

Angelica dahurica and Peucedanum species. Like other psoralen derivatives, its chemical

structure—a furan ring fused to a coumarin nucleus—makes it inherently photosensitive.

Upon exposure to Ultraviolet (UV) radiation (specifically UVA, 320–400 nm), OPH undergoes

photochemical reactions, primarily [2+2] cycloaddition, leading to the formation of dimers. This

reactivity is the basis for the phototoxicity of furanocoumarins but poses a significant stability

challenge during analytical handling and storage.

Key Physicochemical Properties
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Property Specification

Molecular Formula C₁₆H₁₆O₆

Molecular Weight 304.29 g/mol

UV Absorbance Maxima 222, 251, 260, 269, 310 nm

Solubility
Soluble in DMSO, DMF, Ethanol; Sparingly

soluble in water.[1][2]

Stability Concern High sensitivity to UV light; Hygroscopic.

Troubleshooting Guide & FAQs
This section addresses specific issues researchers encounter when working with OPH.

Q1: My transparent OPH solution has turned yellow or
cloudy after 2 hours on the bench. What happened?
Diagnosis: Photodegradation (Dimerization). Mechanism: Furanocoumarins absorb UV light

efficiently.[3] The absorbed energy excites the molecule to a triplet state, which then reacts with

ground-state molecules to form cyclobutane-type dimers.

Visual Indicator: The "yellowing" is often due to the formation of complex photo-oxidation

byproducts or oligomers. Cloudiness suggests the precipitation of dimers, which often have

lower solubility than the monomer.

Corrective Action: Discard the solution. Prepare a fresh stock in an amber vial under low-light

conditions (red light is optimal).

Q2: I see multiple small peaks eluting after the main
OPH peak in my HPLC chromatogram. Is this column
contamination?
Diagnosis: Likely photodegradation products (Dimers) or hydrolysis artifacts. Analysis:
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Dimers: Typically elute later than the monomer on Reverse Phase (C18) columns due to

increased hydrophobicity.

Hydrolysis: OPH contains an ether linkage on the side chain. While relatively stable, extreme

pH or prolonged exposure to aqueous buffers can lead to hydrolysis, yielding oxypeucedanin

or 7-hydroxycoumarin derivatives.

Verification: Run a "light stress" control. Expose a small aliquot of your pure standard to UV

light for 30 minutes and re-inject. If the peaks grow, they are photo-products.

Q3: Can I store OPH in aqueous buffer at 4°C for a
week?
Answer:No. Reasoning: OPH is sparingly soluble in water (~0.3 mg/mL) and prone to

hydrolysis over time. Furthermore, aqueous solutions often lack the radical scavenging

properties of organic solvents, making the compound more susceptible to oxidative

degradation if any light is present. Recommendation: Store stock solutions in DMSO or Ethanol

at -20°C. Dilute into aqueous buffer immediately before use.

Mechanistic Visualization
Figure 1: Photodegradation Pathway of Oxypeucedanin
Hydrate
The following diagram illustrates the primary degradation pathway driven by UV exposure.
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Caption: Figure 1.[4][5] UV-induced degradation mechanism of OPH, highlighting the

dimerization pathway common to furanocoumarins.

Standardized Protocols
Protocol A: Stability-Indicating HPLC Method
Use this method to verify the purity of your OPH samples or to quantify degradation.

Instrument: HPLC with UV/DAD detector (e.g., Agilent 1200/1260) Column: C18 Reverse

Phase (e.g., 250 mm × 4.6 mm, 5 µm)

Parameter Setting

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Flow Rate 1.0 mL/min

Gradient
0-5 min: 15% B; 5-25 min: 15%→80% B; 25-30

min: 80% B

Detection
254 nm (General), 310 nm (Specific for

Furanocoumarin core)

Temperature 30°C

Injection Vol 10 µL

Acceptance Criteria:

Purity: Main peak area > 98%.

Resolution: Resolution between OPH and nearest impurity peak > 1.5.

Protocol B: Forced Degradation Study (UV Stress)
Perform this test to validate your handling procedures or container integrity.

Preparation: Dissolve OPH in Methanol to a concentration of 1 mg/mL.
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Control: Transfer 1 mL to an amber vial (Dark Control).

Stress Sample: Transfer 1 mL to a clear quartz or glass vial.

Exposure: Place the Stress Sample in a UV crosslinker or light chamber (365 nm) for 60

minutes.

Analysis: Dilute both samples 1:10 with Mobile Phase A and analyze via HPLC (Protocol A).

Calculation:

Decision Tree for Handling Issues

Issue Observed

Precipitate / Cloudiness Extra HPLC Peaks

Check Solvent System Check Light Exposure

Is it Aqueous? Was it Amber Vial?

Switch to DMSO/EtOH
Dilute only before use

Yes

Repeat with Amber Glass
Avoid Fluorescent Light

No

Check pH (Keep ~7)
Reduce Water Content

Yes (Hydrolysis likely)

Click to download full resolution via product page

Caption: Figure 2. Decision logic for diagnosing stability issues with OPH samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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